N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-4-nitrobenzenesulfonamide

• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C18H19N3O7S/c1-27-16-8-5-14(10-17(16)28-2)20-11-12(9-18(20)22)19-29(25,26)15-6-3-13(4-7-15)21(23)24/h3-8,10,12,19H,9,11H2,1-2H3
• InChI Key: BYYHFXAFRHJVCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CC(CC2=O)NS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C18H19N3O7S
• Molecular Weight: 421.4 g/mol

Description

The compound is a sulfonamide derivative, which is a common functional group in many pharmaceutical drugs. The presence of the 3,4-dimethoxyphenyl group suggests that it might have some aromatic properties.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its structure and the conditions under which it’s reacted. Sulfonamides, for example, are often stable under a variety of conditions, but can undergo reactions under certain circumstances.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, sulfonamides are often crystalline solids at room temperature, and many are soluble in water.

Scientific Research Applications

Organic Synthesis

The compound serves as a valuable building block in organic synthesis due to its reactivity. Notably:

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Corrosion Inhibition

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Safety And Hazards

The safety and hazards of a compound depend on its specific properties. Some sulfonamides, for example, can cause allergic reactions in some individuals.

Future Directions

The future directions for research on a compound depend on its properties and potential applications. For example, if this compound shows promise as a drug, future research might focus on optimizing its synthesis, improving its efficacy, and testing its safety.